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Compound of Interest

Compound Name: 1,7-Diaminophenazine

Cat. No.: B1618628

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
1,7-Diaminophenazine, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety and
minimizing risk.

Hazard Identification and Personal Protective Equipment

1,7-Diaminophenazine is a chemical that requires careful handling due to its potential health
hazards. Based on available safety data, it can cause skin irritation, serious eye irritation, and
may cause respiratory irritation.[1][2] Therefore, the use of appropriate Personal Protective
Equipment (PPE) is mandatory.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles or

a face shield.[3]

To protect against splashes
and airborne particles that can

cause serious eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[4]

To prevent skin contact which

can lead to irritation.[1][2]

Body Protection

A lab coat or chemical-

resistant suit.[4][5]

To protect the skin from

accidental spills.

Respiratory Protection

Work in a well-ventilated area
or under a chemical fume
hood.[1][4] A NIOSH-approved
respirator may be required if
dust is generated or ventilation

is inadequate.[6][7]

To avoid inhalation of dust or
aerosols which may cause

respiratory irritation.[1][2]

Standard Operating Procedure for Handling 1,7-
Diaminophenazine

This protocol outlines the essential steps for safely handling 1,7-Diaminophenazine in a

laboratory setting.

Preparation and Engineering Controls

» Ventilation: Always handle 1,7-Diaminophenazine in a certified chemical fume hood or a

well-ventilated laboratory.[1][4]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible.[4]

o Gather Materials: Before starting, ensure all necessary PPE, reagents, and equipment are

within reach to minimize movement and potential for accidents.

Weighing and Transfer

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.echemi.com/sds/23-diaminophenazine-pid_Rock7909.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-10971%20English%20SDS%20US.pdf
https://www.cpachem.com/msds?num=SB49224&dnl=sd_-_2%2C3-Diaminophenazine_CAS_655-86-7_EC_211-512-0_%28SB49224%29_%28EU%29.pdf
https://enamine.enamine.net/pub/msds?code=EN300-93517&&senderid=0&&lang=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-10971%20English%20SDS%20US.pdf
https://www.cpachem.com/msds?num=SB49224&dnl=sd_-_2%2C3-Diaminophenazine_CAS_655-86-7_EC_211-512-0_%28SB49224%29_%28EU%29.pdf
https://enamine.enamine.net/pub/msds?code=EN300-93517&&senderid=0&&lang=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
http://cdn.chemservice.com/product/msdsnew/External/English/N-10971%20English%20SDS%20US.pdf
https://enamine.enamine.net/pub/msds?code=EN300-93517&&senderid=0&&lang=en
https://cms.ctahr.hawaii.edu/epp/Education/Study-Guide-Packets/APC-Core/APC-Unit7
https://www.fishersci.com/store/msds?partNumber=AC130150050&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-10971%20English%20SDS%20US.pdf
https://www.cpachem.com/msds?num=SB49224&dnl=sd_-_2%2C3-Diaminophenazine_CAS_655-86-7_EC_211-512-0_%28SB49224%29_%28EU%29.pdf
https://www.benchchem.com/product/b1618628?utm_src=pdf-body
https://www.benchchem.com/product/b1618628?utm_src=pdf-body
https://www.benchchem.com/product/b1618628?utm_src=pdf-body
https://www.benchchem.com/product/b1618628?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-10971%20English%20SDS%20US.pdf
https://enamine.enamine.net/pub/msds?code=EN300-93517&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-93517&&senderid=0&&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Minimize Dust: Handle the solid material carefully to avoid generating dust.[8]

o Use Appropriate Tools: Use spatulas and other appropriate tools for transferring the
chemical.

« Containment: Weigh the chemical in a tared, sealed container to prevent dispersal.

In-Experiment Handling

e Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[1]

[4]

e Maintain Housekeeping: Keep the work area clean and organized. In case of a spill, follow
the spill cleanup procedures outlined below.

Post-Experiment Procedure

o Decontamination: Thoroughly clean the work area and any equipment used.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[1][4]

o Storage: Store 1,7-Diaminophenazine in a tightly closed container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents.[1][7]

Experimental Workflow Diagram

Caption: Workflow for handling 1,7-Diaminophenazine.

Disposal Plan

The disposal of 1,7-Diaminophenazine and any contaminated materials must be handled with
care to prevent environmental contamination and ensure compliance with regulations.

Waste Segregation and Collection

e Solid Waste: Collect unused 1,7-Diaminophenazine and any grossly contaminated
disposable items (e.g., weigh boats, paper towels) in a dedicated, labeled hazardous waste
container.
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e Liquid Waste: If 1,7-Diaminophenazine is used in a solution, collect the liquid waste in a
separate, labeled hazardous waste container. Do not pour it down the drain.[4]

e Sharps: Any contaminated sharps should be disposed of in a designated sharps container.

Disposal Procedure

e Labeling: Ensure all waste containers are clearly labeled with the contents, including the full
chemical name and any associated hazards.

o Storage: Store waste containers in a designated satellite accumulation area until they are
collected by the institution's environmental health and safety (EHS) department.

» Regulatory Compliance: All disposal must be carried out in accordance with local, state, and
federal regulations. Contact your institution's EHS department for specific guidance.[2]

Disposal Logistics Diagram

Caption: Disposal plan for 1,7-Diaminophenazine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1,7-Diaminophenazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618628#personal-protective-equipment-for-
handling-1-7-diaminophenazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.chemicalbook.com/msds/2-3-diaminophenazine.htm
https://www.benchchem.com/product/b1618628#personal-protective-equipment-for-handling-1-7-diaminophenazine
https://www.benchchem.com/product/b1618628#personal-protective-equipment-for-handling-1-7-diaminophenazine
https://www.benchchem.com/product/b1618628#personal-protective-equipment-for-handling-1-7-diaminophenazine
https://www.benchchem.com/product/b1618628#personal-protective-equipment-for-handling-1-7-diaminophenazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1618628?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

